3-(2-aminoethyl)-7-fluoro-1H-indole-5,6-diol;2-amino-3-methyl-4H-imidazol-5-one;sulfuric acid
3-(2-aminoethyl)-7-fluoro-1H-indole-5,6-diol;2-amino-3-methyl-4H-imidazol-5-one;sulfuric acid
Brand Name:
Vulcanchem
CAS No.:
127685-99-8
VCID:
VC21273039
InChI:
InChI=1S/C10H11FN2O2.C4H7N3O.H2O4S/c11-8-9-6(3-7(14)10(8)15)5(1-2-12)4-13-9;1-7-2-3(8)6-4(7)5;1-5(2,3)4/h3-4,13-15H,1-2,12H2;2H2,1H3,(H2,5,6,8);(H2,1,2,3,4)
SMILES:
CN1CC(=O)N=C1N.C1=C2C(=CNC2=C(C(=C1O)O)F)CCN.OS(=O)(=O)O
Molecular Formula:
C14H20FN5O7S
Molecular Weight:
421.4 g/mol
3-(2-aminoethyl)-7-fluoro-1H-indole-5,6-diol;2-amino-3-methyl-4H-imidazol-5-one;sulfuric acid
CAS No.: 127685-99-8
Cat. No.: VC21273039
Molecular Formula: C14H20FN5O7S
Molecular Weight: 421.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 127685-99-8 |
|---|---|
| Molecular Formula | C14H20FN5O7S |
| Molecular Weight | 421.4 g/mol |
| IUPAC Name | 3-(2-aminoethyl)-7-fluoro-1H-indole-5,6-diol;2-amino-3-methyl-4H-imidazol-5-one;sulfuric acid |
| Standard InChI | InChI=1S/C10H11FN2O2.C4H7N3O.H2O4S/c11-8-9-6(3-7(14)10(8)15)5(1-2-12)4-13-9;1-7-2-3(8)6-4(7)5;1-5(2,3)4/h3-4,13-15H,1-2,12H2;2H2,1H3,(H2,5,6,8);(H2,1,2,3,4) |
| Standard InChI Key | QWLPHRORYKWBHE-UHFFFAOYSA-N |
| SMILES | CN1CC(=O)N=C1N.C1=C2C(=CNC2=C(C(=C1O)O)F)CCN.OS(=O)(=O)O |
| Canonical SMILES | CN1CC(=O)N=C1N.C1=C2C(=CNC2=C(C(=C1O)O)F)CCN.OS(=O)(=O)O |
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